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The following table summarizes two liquid chromatography-tandem mass spectrometry (LC-MS/MS)

methods that use Citalopram-d6 for quantification.

Ke
4 . Use of Citalopram- Reported LOD for .
Study Focus Analytical . Matrix
) dé Citalopram
Technique
Quantification of 23 HPLC- Used as an internal Not specified for Human
antidepressants and MS/MS standard (IS) for the Citalopram-d6; method serum
metabolites [1] analytical method. was validated for
specificity, accuracy, and
precision.
Quantification of 4 LC-MS/MS Used as an internal The method's LOD for Human
classes of standard for Citalopram was 1.0 serum
antidepressants [2] Citalopram ng/mL [2].

guantification.

Detailed Experimental Protocols

Here is a detailed breakdown of the experimental methodologies from the studies cited above.
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Protocol . Method for 4 Antidepressant
Method for 23 Antidepressants [1]
Component Classes [2]
Sample Protein precipitation with acetonitrile [1]. Automated simple sample
Preparation preparation using a robotic liquid
handler [2].
Sample Volume Not specified. 20 pL of human serum [2].

Chromatography ZORBAX Eclipse Plus C18 (50.0 mm x 2.1  PerkinElmer Brownlee SPP C-18

Column mm, 1.7 yum) [1]. column (4.6 x 75 mm, 2.7 pm) [2].

Mobile Phase Water with 0.1% formic acid & 10 mmol/L (A) Water with 0.1% formic acid /
ammonium acetate / Methanol with 0.1% (B) Acetonitrile with 0.1% formic
formic acid [1]. acid [2].

Mass Spectrometry HPLC-MS/MS; specific ion source not Triple Quadrupole MS with ESI
detailed. source in positive ion mode [2].

Method Validation Per Chinese Pharmacopoeia: specificity, Linearity (R? = 0.99), precision (%
calibration, accuracy, precision, stability CV <£20) [2].

[1].

Understanding the Role of Citalopram-d6

The data shows that Citalopram-d6 is a critical component in high-performance analytical methods, but its

performance is evaluated as part of the overall method rather than in direct comparison to other isotopes.

¢ Primary Function: Citalopram-d6 is a stable isotope-labeled internal standard [2]. Its key role is
to correct for variability during sample preparation and instrument analysis, thereby improving the
accuracy and precision of quantifying the target analyte (Citalopram).

e LOD Context: The reported LOD of 1.0 ng/mL is a performance characteristic of the entire analytical
method for the active drug Citalopram [2]. It reflects the sensitivity of the method when Citalopram-
d6 is used for internal calibration. The LOD for Citalopram-d6 itself is not a parameter that is typically
studied or reported.

To visualize the standard workflow of developing and validating such an LC-MS/MS method using an

internal standard like Citalopram-d6, the following diagram outlines the key stages.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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